Cas no 2228436-05-1 (2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol)

• Product Name: 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol
• CAS No: 2228436-05-1
• MF: C₇H₁₁F₂N₃O
• MW: 191.17854809761
• CID: 5818048
• PubChem ID: 165630588
• Update Time: 2025-05-23

2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228436-05-1
• EN300-1969030
• 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C7H11F2N3O/c1-12-2-4(5(10)3-13)6(11-12)7(8)9/h2,5,7,13H,3,10H2,1H3
• InChI Key： HJTSOZYZNXVIPB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(CO)N)F

Computed Properties

• Exact Mass: 191.08701831g/mol
• Monoisotopic Mass: 191.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol

Compound 2228436-05-1: A Comprehensive Overview of 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol

The compound with CAS number 2228436-05-1, commonly referred to as 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a difluoromethyl group and an amino alcohol moiety. These structural elements contribute to its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

Recent studies have highlighted the antimicrobial properties of this compound, making it a promising candidate for the development of new antibiotics. Researchers have demonstrated that 2-amino-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol exhibits potent activity against a range of bacterial pathogens, including multi-drug resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance and the urgent need for new antimicrobial agents.

In addition to its antimicrobial potential, this compound has also been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, suggesting its potential as a chemotherapeutic agent. The mechanism of action appears to involve modulation of key cellular pathways, including those related to cell cycle regulation and apoptosis induction. These findings underscore the importance of further research into the therapeutic applications of this compound.

The synthesis of CAS 2228436-05-1 involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the pyrazole ring, followed by substitution reactions to introduce the difluoromethyl and amino alcohol groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These analyses have confirmed its molecular structure and provided insights into its physical properties, such as solubility and stability under different conditions. Understanding these properties is crucial for determining the optimal conditions for storage, handling, and use in experimental settings.

One of the most exciting developments in recent years has been the exploration of CAS 2228436-05-1 as a lead compound in drug design. By leveraging computational chemistry tools, researchers have identified potential modifications to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. These efforts have led to the creation of several analogs that are currently being evaluated in preclinical models.

Furthermore, this compound has shown promise in inflammation-related diseases, with studies indicating its ability to modulate inflammatory pathways. This makes it a potential candidate for treating conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. The anti-inflammatory effects appear to be mediated through inhibition of key enzymes and cytokines involved in the inflammatory response.

In conclusion, CAS 2228436-05_ (commonly known as _amino_...ethan_ol) is a versatile and intriguing molecule with a wide range of potential applications in medicine and pharmacology. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable tool in drug discovery research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.